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Compound of Interest

Compound Name: (+)-Adomeglivant

Cat. No.: B605191 Get Quote

Disclaimer: This document provides general guidance for the proper disposal of (+)-
Adomeglivant based on standard laboratory safety protocols for research chemicals. As a

specific Safety Data Sheet (SDS) with detailed disposal instructions is not publicly available,

researchers must consult their institution's Environmental Health and Safety (EHS) office for

specific requirements and adhere to all local, state, and federal regulations. Due to the lack of

comprehensive safety data, (+)-Adomeglivant should be handled as a potentially hazardous

substance.

I. Chemical and Physical Properties
A summary of the known physical and chemical properties of (+)-Adomeglivant is presented

below. This information is crucial for assessing potential hazards and determining appropriate

handling and disposal methods.
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Property Value

IUPAC Name

N-[4-[(1R)-1-[[4'-(1,1-dimethylethyl)-2,6-

dimethyl[1,1'-biphenyl]-4-yl]oxy]-4,4,4-

trifluorobutyl]benzoyl]-β-alanine

Molecular Formula C₃₂H₃₆F₃NO₄

Molecular Weight 555.6 g/mol

CAS Number 872260-19-0

Appearance Solid powder

Solubility Soluble in DMSO

II. Experimental Protocols for Disposal
Specific experimental protocols for the deactivation or disposal of (+)-Adomeglivant have not

been found in the reviewed literature. In the absence of such data, a conservative approach

based on general best practices for the disposal of research chemicals is required. The

precautionary principle should be applied, treating the compound as hazardous pharmaceutical

waste.

III. Step-by-Step Disposal Procedure
The following is a generalized procedure for the disposal of small quantities of (+)-
Adomeglivant, consistent with guidelines for handling novel or uncharacterized research

compounds.

Personal Protective Equipment (PPE): Before handling (+)-Adomeglivant for disposal, all

personnel must wear appropriate PPE, including chemical-resistant gloves, a lab coat, and

safety goggles. If there is a risk of aerosolization of the powder, a NIOSH-certified respirator

should be used, and all handling should occur within a certified chemical fume hood.

Waste Segregation: It is critical to segregate waste streams to prevent accidental chemical

reactions and ensure compliant disposal. Do not mix (+)-Adomeglivant waste with other

chemical waste unless their compatibility is known.
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Containment of Solid Waste:

Place small quantities of expired or unused (+)-Adomeglivant powder, along with any

contaminated consumables (e.g., pipette tips, weighing paper, gloves), into a designated,

leak-proof hazardous waste container.

This container should be clearly labeled as "Hazardous Pharmaceutical Waste."

Containment of Liquid Waste:

Solutions containing (+)-Adomeglivant should not be disposed of down the drain.

Collect all liquid waste in a sealed, leak-proof container made of a compatible material.

Clearly label the container "Hazardous Pharmaceutical Waste" and list the chemical

constituents, including solvents and their approximate concentrations.

Labeling: All waste containers must be accurately labeled. The label should include:

The words "Hazardous Waste."

The full chemical name: "(+)-Adomeglivant."

The name and contact information of the principal investigator.

The laboratory location (building and room number).

The date when waste was first added to the container.

Storage: Store the sealed and labeled waste containers in a designated satellite

accumulation area within the laboratory. This area should be secure and away from general

laboratory traffic. Ensure that incompatible waste types are stored separately.

Disposal Request: Once the waste container is full or no longer in use, contact your

institution's EHS office to arrange for a hazardous waste pickup. Follow their specific

procedures for scheduling and preparing the waste for collection.

IV. Logical Workflow for Disposal
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The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of (+)-Adomeglivant.
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To cite this document: BenchChem. [Essential Safety and Disposal Procedures for (+)-
Adomeglivant]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605191#adomeglivant-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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